Cas no 35773-43-4 (Disperse Yellow 232)

• Product Name: Disperse Yellow 232
• CAS No: 35773-43-4
• MF: C₂₀H₁₇ClN₂O₃
• MW: 368.813584089279
• MDL: MFCD00800427
• CID: 54494
• PubChem ID: 118871
• Update Time: 2025-08-05

Disperse Yellow 232 Chemical and Physical Properties

Names and Identifiers

• Disperse Yellow 232
• 3-(5-Chloro-2-benzoxazolyl)-7-(diethylamino)-2H-1-benzopyran-2-one
• C.I. 55165
• Solvent Yellow 160:1
• DISPERSE YELLOW 232 (TEXTILE GRADE)
• DISPERSE YELLOW 232, CI NO 55165
• ELBAPLAST FLUORESCENT YELLOW GN
• Fluorescent Yellow 10GN
• Macrolex fluorescence yellow 10gn
• Yellow 10G
• 3-(5-Chlorobenzoxazol-2-yl)-7-(diethylamino)-2-benzopyrone
• SCHEMBL2389126
• DTXSID8067941
• EN300-7378328
• MFCD00800427
• EINECS 252-722-2
• AKOS005623196
• 3-(5-chloro-1,3-benzoxazol-2-yl)-7-(diethylamino)-2H-chromen-2-one
• AS-15359
• 35773-43-4
• 3-(5-chloro-1,3-benzoxazol-2-yl)-7-(diethylamino)chromen-2-one
• 2H-1-Benzopyran-2-one, 3-(5-chloro-2-benzoxazolyl)-7-(diethylamino)-
• 3-(5-chloro-2-benzoxazolyl)-7-diethylamino-2h-1benzopyran-2-one
• W-110867
• Q27123256
• 3-(5-Chlorobenzoxazol-2-yl)-7-diethylaminocoumarin
• CHEBI:52120
• NS00021132
• Oprea1_764408
• 3-(5-Chlorobenzo[d]oxazol-2-yl)-7-(diethylamino)-2H-chromen-2-one
• CS-0010638
• 94945-27-4
• 129038-03-5
• SOLVENTYELLOW160:1
• Z3006263857
• C.I. Disperse Yellow 232;C.I. Solvent Yellow 160
• STK833131
• SOLVENT YELLOW 232
• CBNSBRVOBGWOBM-UHFFFAOYSA-N

• MDL： MFCD00800427
• Inchi： 1S/C20H17ClN2O3/c1-3-23(4-2)14-7-5-12-9-15(20(24)26-18(12)11-14)19-22-16-10-13(21)6-8-17(16)25-19/h5-11H,3-4H2,1-2H3
• InChI Key： CBNSBRVOBGWOBM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(C1C(=O)OC3C=C(C=CC=3C=1)N(CC)CC)O2

Computed Properties

• Exact Mass: 368.09300
• Monoisotopic Mass: 368.09277
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• XLogP3: 4.9

Experimental Properties

• Density: 1.354
• Boiling Point: 575.4 °C at 760 mmHg
• Flash Point: 301.8 °C
• PSA: 59.48000
• LogP: 5.10080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on Disperse Yellow 232

Disperse Yellow 232 and CAS No. 35773-43-4: A Comprehensive Overview

Disperse Yellow 232, identified by the chemical compound code CAS No. 35773-43-4, is a prominent dye widely utilized in the textile industry for its exceptional dispersion properties. This compound belongs to the class of disperse dyes, which are specifically engineered to provide vibrant colors to synthetic fibers such as polyester, nylon, and acetate. The unique molecular structure of Disperse Yellow 232 enables it to exhibit excellent lightfastness, thermal stability, and compatibility with various dyeing processes.

The chemical composition of CAS No. 35773-43-4 encompasses a complex aromatic system, typically featuring a xanthene or benzothiazole core. These structural elements contribute to the dye's ability to absorb visible light in the yellow region of the spectrum, thereby imparting a vivid and lasting yellow hue to fabrics. The synthesis of this compound involves meticulous chemical reactions, often including sulfonation, condensation, and coupling steps, which refine its molecular properties for optimal performance.

In recent years, research has highlighted the growing importance of disperse dyes like Disperse Yellow 232 in sustainable dyeing practices. Studies have demonstrated that these dyes can be effectively used in low-water consumption dyeing techniques, aligning with global efforts to reduce environmental impact. The development of eco-friendly dyeing processes has been a focal point for textile manufacturers seeking to minimize water waste and energy consumption without compromising on color quality.

The application of Disperse Yellow 232 extends beyond traditional textiles into specialized industrial applications. For instance, researchers have explored its potential use in inkjet printing inks, where its fine particle size and dispersion stability make it an ideal candidate for producing high-resolution prints with consistent coloration. Additionally, the compound's compatibility with other dye classes has led to innovative multi-color dyeing techniques that enhance fabric aesthetics and durability.

Advancements in analytical chemistry have further refined the understanding of CAS No. 35773-43-4's properties. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) enable precise characterization of the dye's molecular weight, purity, and impurity profiles. These analytical methods are crucial for ensuring batch-to-batch consistency and compliance with industry standards.

The role of Disperse Yellow 232 in pharmaceutical research has also garnered attention. While primarily known as a textile dye, its structural analogs have shown promise in preliminary studies as fluorescent probes for cellular imaging. The compound's ability to emit light upon excitation makes it valuable for tracking biological processes in vitro and potentially in vivo settings. However, further research is necessary to fully elucidate its pharmacological potential and safety profile before any clinical applications can be considered.

The market demand for high-quality disperse dyes like Disperse Yellow 232 continues to grow alongside the expansion of synthetic fiber production worldwide. Manufacturers are investing in research and development to enhance the performance characteristics of these dyes, including improved solubility, faster fixation rates, and broader color ranges. Such innovations not only benefit textile industries but also contribute to the overall advancement of colorant technology.

In conclusion, CAS No. 35773-43-4, commonly referred to as Disperse Yellow 232, represents a significant advancement in the field of colorant chemistry. Its versatility in application, coupled with ongoing research into sustainable and innovative uses, underscores its importance both industrially and academically. As technology progresses, it is expected that new applications will continue to emerge, further solidifying its role as a cornerstone compound in modern dye science.